Cas no 173530-15-9 (Heptanamide, 6-methyl-3-oxo-)
Heptanamide, 6-methyl-3-oxo- structure
Product Name:Heptanamide, 6-methyl-3-oxo-
CAS No:173530-15-9
MF:C8H15NO2
MW:157.210202455521
CID:1358046
Update Time:2024-08-17
Heptanamide, 6-methyl-3-oxo- Chemical and Physical Properties
Names and Identifiers
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- Heptanamide, 6-methyl-3-oxo-
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- Inchi: 1S/C8H15NO2/c1-6(2)3-4-7(10)5-8(9)11/h6H,3-5H2,1-2H3,(H2,9,11)
- InChI Key: RQRDPLWYGFWKPM-UHFFFAOYSA-N
- SMILES: C(N)(=O)CC(=O)CCC(C)C
Computed Properties
- Exact Mass: 157.11035
Experimental Properties
- Density: 0.989±0.06 g/cm3(Predicted)
- Melting Point: 136 °C (decomp)
- Boiling Point: 291.1±23.0 °C(Predicted)
- PSA: 60.16
- pka: 12.38±0.46(Predicted)
Heptanamide, 6-methyl-3-oxo- Related Literature
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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